Cas no 941240-67-1 (N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide)

• Product Name: N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide
• CAS No: 941240-67-1
• MF: C₂₅H₂₂N₄O₄S
• MW: 474.531584262848
• CID: 5429376
• PubChem ID: 16646642
• Update Time: 2025-10-31

N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(4-cyano-5-((4-methoxyphenyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide
• AKOS002298551
• N-benzyl-4-{4-cyano-5-[(4-methoxyphenyl)amino]-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide
• N-benzyl-4-[4-cyano-5-(4-methoxyanilino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide
• F3330-0487
• 941240-67-1
• 4-[4-Cyano-5-[(4-methoxyphenyl)amino]-2-oxazolyl]-N-methyl-N-(phenylmethyl)benzenesulfonamide
• N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C25H22N4O4S/c1-29(17-18-6-4-3-5-7-18)34(30,31)22-14-8-19(9-15-22)24-28-23(16-26)25(33-24)27-20-10-12-21(32-2)13-11-20/h3-15,27H,17H2,1-2H3
• InChI Key： ALEJXEWECNUSDT-UHFFFAOYSA-N
• SMILES： C1(S(N(C)CC2=CC=CC=C2)(=O)=O)=CC=C(C2=NC(C#N)=C(NC3=CC=C(OC)C=C3)O2)C=C1

Computed Properties

• Exact Mass: 474.13617637g/mol
• Monoisotopic Mass: 474.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 684.7±65.0 °C(Predicted)
• pka: 0.06±0.50(Predicted)

Additional information on N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide

Comprehensive Overview of N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide (CAS 941240-67-1)

The compound N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide (CAS 941240-67-1) is a highly specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a benzyl group, a cyano-substituted oxazole ring, and a methoxyphenyl moiety, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its sulfonamide backbone, which is known for its bioactivity in various therapeutic areas.

Recent studies highlight the growing demand for sulfonamide-based compounds in targeting enzyme inhibition and signal transduction pathways. The presence of the 1,3-oxazole ring in this molecule enhances its binding affinity to biological targets, particularly in the context of kinase inhibition and anti-inflammatory applications. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The 4-methoxyphenyl group further contributes to its metabolic stability, a critical factor in drug development.

From a synthetic chemistry perspective, the cyano and oxazole functionalities in CAS 941240-67-1 offer versatile sites for further derivatization. This adaptability makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule therapeutics. Its N-methylbenzene-sulfonamide core is also noteworthy, as sulfonamides are frequently employed in the design of antibacterial and antifungal agents, though this compound's primary research focus lies elsewhere.

In the context of AI-driven drug discovery, N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide has garnered attention for its potential in virtual screening and molecular docking studies. Computational models suggest its compatibility with proteins involved in cell proliferation and apoptosis, sparking interest in oncology research. This aligns with frequent search queries such as "sulfonamide-based kinase inhibitors" and "oxazole derivatives in cancer therapy," reflecting the compound's relevance to contemporary biomedical challenges.

The compound's physicochemical properties, including its logP and solubility profile, are critical for formulation scientists. Its moderate lipophilicity suggests potential for blood-brain barrier penetration, a trait sought after in central nervous system (CNS) drug development. However, its sulfonamide group may require optimization to mitigate potential toxicity concerns, a common consideration in preclinical studies. These aspects are frequently discussed in forums focusing on ADMET prediction and lead optimization strategies.

As the pharmaceutical industry shifts toward targeted therapies, the structural motifs present in CAS 941240-67-1 offer a compelling case for further investigation. Its heterocyclic core and sulfonamide linkage resonate with current explorations into allosteric modulators and protein-protein interaction inhibitors. With increasing PubMed citations for related structures, this compound exemplifies the intersection of traditional medicinal chemistry and modern drug design principles.

In summary, N-benzyl-4-{4-cyano-5-(4-methoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide represents a multifaceted research tool with implications across drug discovery, chemical biology, and materials science. Its CAS 941240-67-1 designation ensures precise identification in global chemical databases, facilitating collaborative research efforts. Future studies may explore its structure-activity relationships in greater depth, particularly in niche therapeutic areas where oxazole-sulfonamide hybrids show promise.